Cas no 860786-52-3 (4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860786-52-3
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• MDL: MFCD03787255
• CID: 5226371
• Update Time: 2026-03-07

4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 4-(3-chlorophenyl)-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD03787255
• Inchi： 1S/C13H14ClN3O/c1-9-15-16(8-10-5-6-10)13(18)17(9)12-4-2-3-11(14)7-12/h2-4,7,10H,5-6,8H2,1H3
• InChI Key： RFVREXNQKMPCGZ-UHFFFAOYSA-N
• SMILES： CC1N(C2C=CC=C(Cl)C=2)C(=O)N(CC2CC2)N=1

Additional information on 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

Comprehensive Overview of 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860786-52-3)

The chemical compound 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE, identified by its CAS number 860786-52-3, is a specialized heterocyclic molecule that has garnered attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazol-3-one family, known for its diverse biological activities and applications in drug discovery. The presence of a 3-chlorophenyl group and a cyclopropylmethyl substituent contributes to its unique structural and functional properties.

Researchers have shown increasing interest in 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE due to its potential as a building block in medicinal chemistry. The compound's molecular framework allows for modifications that can lead to novel therapeutic agents. Recent studies highlight its relevance in addressing challenges related to antimicrobial resistance and chronic inflammatory diseases, which are currently hot topics in the scientific community.

The synthesis of CAS 860786-52-3 involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the 1,2,4-triazole core and subsequent functionalization with the chlorophenyl and cyclopropylmethyl groups. Advanced techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm the structure and purity of the final product. These analytical methods ensure the compound meets the stringent requirements for research and development applications.

In the pharmaceutical industry, 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE has been explored as a potential intermediate for drugs targeting central nervous system disorders and metabolic syndromes. Its structural features make it a candidate for modulating specific enzyme systems and receptor interactions. The compound's lipophilicity and molecular weight are within the desirable range for drug-like properties, as per Lipinski's rule of five.

From an agrochemical perspective, derivatives of 1,2,4-triazol-3-one compounds have demonstrated efficacy as plant growth regulators and pesticides. The 3-chlorophenyl moiety in CAS 860786-52-3 is particularly interesting for developing new crop protection agents, especially in the context of sustainable agriculture and integrated pest management. This aligns with current global trends toward environmentally friendly farming practices.

The market for specialized chemical intermediates like 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE has been growing steadily, driven by increased R&D investments in life sciences. Pharmaceutical companies and contract research organizations are actively seeking high-quality building blocks for their drug discovery programs. The compound's CAS registry number 860786-52-3 serves as a unique identifier in global chemical databases and procurement systems.

Quality control is paramount when working with CAS 860786-52-3. Reputable suppliers provide comprehensive analytical data, including HPLC purity certificates and spectroscopic characterization reports. Storage recommendations typically suggest keeping the compound in a cool, dry environment away from direct sunlight to maintain stability over extended periods. Proper handling procedures should always be followed, even though this material is not classified as hazardous under standard regulations.

Recent advancements in computational chemistry and molecular modeling have facilitated the study of 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE and its derivatives. These in silico approaches help predict biological activity and optimize molecular structures before synthetic efforts, significantly accelerating the drug discovery process. The integration of artificial intelligence in chemical research has further enhanced the potential applications of such compounds.

For researchers interested in the synthetic pathway of 860786-52-3, several published protocols detail its preparation from commercially available starting materials. The routes often involve cyclocondensation reactions and selective alkylation steps, with yields that can be optimized through careful control of reaction conditions. Green chemistry principles are increasingly being applied to these syntheses to reduce environmental impact.

The future outlook for 4-(3-CHLOROPHENYL)-2-(CYCLOPROPYLMETHYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE appears promising, with potential applications extending beyond current uses. Ongoing research may uncover novel biological activities or material science applications for this versatile chemical scaffold. As the scientific community continues to address global health and agricultural challenges, compounds like CAS 860786-52-3 will likely play increasingly important roles in innovation and development.